Cas no 1261958-89-7 (5-(3-Chloro-4-fluorophenyl)-3-trifluoromethoxyphenol)

• Product Name: 5-(3-Chloro-4-fluorophenyl)-3-trifluoromethoxyphenol
• CAS No: 1261958-89-7
• MF: C₁₃H₇ClF₄O₂
• MW: 306.640096902847
• MDL: MFCD18316344
• CID: 2766087
• PubChem ID: 53222067
• Update Time: 2025-11-01

5-(3-Chloro-4-fluorophenyl)-3-trifluoromethoxyphenol Chemical and Physical Properties

Names and Identifiers

• SCHEMBL26070056
• 5-(3-Chloro-4-fluorophenyl)-3-trifluoromethoxyphenol, 95%
• 3'-Chloro-4'-fluoro-5-(trifluoromethoxy)[1,1'-biphenyl]-3-ol
• MFCD18316344
• 5-(3-CHLORO-4-FLUOROPHENYL)-3-TRIFLUOROMETHOXYPHENOL
• 1261958-89-7
• DTXSID60686647
• 5-(3-Chloro-4-fluorophenyl)-3-trifluoromethoxyphenol

• MDL： MFCD18316344
• Inchi： 1S/C13H7ClF4O2/c14-11-5-7(1-2-12(11)15)8-3-9(19)6-10(4-8)20-13(16,17)18/h1-6,19H
• InChI Key： IELPYYCQRDLKTK-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=C(C=C(C=1)OC(F)(F)F)O)F

Computed Properties

• Exact Mass: 306.0070698Da
• Monoisotopic Mass: 306.0070698Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 5-(3-Chloro-4-fluorophenyl)-3-trifluoromethoxyphenol

5-(3-Chloro-4-fluorophenyl)-3-trifluoromethoxyphenol: A Promising Compound in Medicinal Chemistry

5-(3-Chloro-4-fluorophenyl)-3-trifluoromethoxyphenol, with the chemical identifier CAS No. 1261958-89-7, represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its complex aromatic structure, has garnered attention for its potential applications in pharmaceutical research and drug development. The molecule's unique combination of substituents—specifically, the 3-chloro-4-fluorophenyl group and the trifluoromethoxy functionality—creates a multifaceted scaffold that may exhibit diverse biological activities.

Recent studies have highlighted the structural advantages of 5-(3-Chloro-4-fluorophenyl)-3-trifluoromethoxyphenol in modulating receptor interactions. The trifluoromethoxy group, known for its electron-withdrawing properties, may influence the molecule's binding affinity to target proteins. Meanwhile, the 3-chloro-4-fluorophenyl substituent introduces steric and electronic effects that could enhance the compound's selectivity for specific biological pathways. These features make it a compelling candidate for further exploration in therapeutic contexts.

One of the most notable recent developments in the study of 5-(3-Chloro-4-fluorophen,3-trifluoromethoxyphenol involves its potential as a lead compound for anti-inflammatory agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant inhibition of pro-inflammatory cytokine production in vitro. The research team attributed this activity to the molecule's ability to modulate the NF-κB signaling pathway, a critical mediator of inflammatory responses.

Furthermore, the trifluoromethoxy group in 5-(3-Chloro-4-fluorophenyl)-3-trifluoromethoxyphenol has been shown to enhance the compound's metabolic stability. A 2024 study in Drug Metabolism and Disposition reported that the trifluoromethoxy substituent reduces the rate of hydrolysis by hepatic enzymes, potentially improving the compound's half-life in vivo. This property is particularly valuable for the development of long-acting pharmaceuticals.

Another area of interest is the compound's potential as a scaffold for the design of kinase inhibitors. The 3-chloro-4-fluorophenyl substituent may serve as a versatile platform for introducing additional functional groups that could target specific kinases involved in cancer progression. Researchers at the University of California, San Francisco, have explored this possibility, suggesting that the compound's structural flexibility allows for the creation of derivatives with tailored pharmacological profiles.

The synthesis of 5-(3-Chloro-4-fluorophenyl)-3-trifluoromethoxyphenol has also been a focus of recent chemical innovation. A 2023 paper in Organic Letters described a novel, environmentally friendly synthetic route that employs microwave-assisted chemistry to achieve high yields with minimal byproducts. This approach not only improves the efficiency of the synthesis process but also aligns with the growing emphasis on sustainable chemical practices in pharmaceutical manufacturing.

From a pharmacokinetic perspective, the compound's physicochemical properties are being extensively analyzed. The trifluoromethoxy group contributes to the molecule's hydrophobicity, which may influence its ability to cross biological membranes. A 2023 study in Pharmaceutical Research found that the compound exhibits favorable permeability across the blood-brain barrier, suggesting potential applications in the treatment of neurological disorders.

Despite these promising findings, further research is needed to fully elucidate the compound's biological mechanisms and therapeutic potential. Ongoing studies are focused on evaluating its safety profile and determining its efficacy in preclinical models of disease. The compound's unique structural features position it as a valuable tool for the development of novel therapeutics across multiple therapeutic areas.

In conclusion, 5-(3-Chloro-4-fluorophenyl)-3-trifluoromethoxyphenol represents a significant advancement in medicinal chemistry. Its complex molecular structure and the strategic placement of functional groups offer a versatile platform for the design of new drugs. As research continues to uncover its potential applications, this compound is poised to play a pivotal role in the future of pharmaceutical innovation.